Cas no 130892-97-6 (Hexanoic acid, 6-(phenylmethoxy)-)

• Product Name: Hexanoic acid, 6-(phenylmethoxy)-
• CAS No: 130892-97-6
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1227120
• PubChem ID: 10104963
• Update Time: 2025-04-20

Hexanoic acid, 6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-(phenylmethoxy)-
• 6-Benzyloxyhexanoic acid
• 6-phenylmethoxyhexanoic acid
• IILIIPOEUNIPFG-UHFFFAOYSA-N
• SCHEMBL830483
• A903823
• DB-341666
• 6-(BENZYLOXY)HEXANOIC ACID
• 6-benzyloxy-hexanoic acid
• AKOS013620053
• DTXSID30435684
• 130892-97-6

• Inchi： 1S/C13H18O3/c14-13(15)9-5-2-6-10-16-11-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2,(H,14,15)
• InChI Key： IILIIPOEUNIPFG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCCCCC(=O)O

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53